2-amino-3-methylimidazo-(4,5-f)quinoline N-glucuronide
2-amino-3-methylimidazo-(4,5-f)quinoline N-glucuronide
Brand Name:
Vulcanchem
CAS No.:
122719-39-5
VCID:
VC0051292
InChI:
InChI=1S/C17H18N4O6/c1-21-9-5-4-8-7(3-2-6-18-8)10(9)19-17(21)20-15-13(24)11(22)12(23)14(27-15)16(25)26/h2-6,11-15,22-24H,1H3,(H,19,20)(H,25,26)/t11-,12-,13+,14-,15+/m0/s1
SMILES:
CN1C2=C(C3=C(C=C2)N=CC=C3)N=C1NC4C(C(C(C(O4)C(=O)O)O)O)O
Molecular Formula:
C17H18N4O6
Molecular Weight:
374.3 g/mol
2-amino-3-methylimidazo-(4,5-f)quinoline N-glucuronide
CAS No.: 122719-39-5
Main Products
VCID: VC0051292
Molecular Formula: C17H18N4O6
Molecular Weight: 374.3 g/mol
| CAS No. | 122719-39-5 |
|---|---|
| Product Name | 2-amino-3-methylimidazo-(4,5-f)quinoline N-glucuronide |
| Molecular Formula | C17H18N4O6 |
| Molecular Weight | 374.3 g/mol |
| IUPAC Name | (2S,3S,4S,5R,6R)-3,4,5-trihydroxy-6-[(3-methylimidazo[4,5-f]quinolin-2-yl)amino]oxane-2-carboxylic acid |
| Standard InChI | InChI=1S/C17H18N4O6/c1-21-9-5-4-8-7(3-2-6-18-8)10(9)19-17(21)20-15-13(24)11(22)12(23)14(27-15)16(25)26/h2-6,11-15,22-24H,1H3,(H,19,20)(H,25,26)/t11-,12-,13+,14-,15+/m0/s1 |
| Standard InChIKey | YLRCRCCBJUCMKF-SBJFKYEJSA-N |
| Isomeric SMILES | CN1C2=C(C3=C(C=C2)N=CC=C3)N=C1N[C@H]4[C@@H]([C@H]([C@@H]([C@H](O4)C(=O)O)O)O)O |
| SMILES | CN1C2=C(C3=C(C=C2)N=CC=C3)N=C1NC4C(C(C(C(O4)C(=O)O)O)O)O |
| Canonical SMILES | CN1C2=C(C3=C(C=C2)N=CC=C3)N=C1NC4C(C(C(C(O4)C(=O)O)O)O)O |
| Synonyms | 2-amino-3-methylimidazo-(4,5-f)quinoline N-glucuronide 2-IQ-glucuronide |
| PubChem Compound | 3035934 |
| Last Modified | Nov 11 2021 |
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